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Compound of Interest |

(S)-chroman-3-amine
Compound Name:

hydrochloride
CAS No.: 59108-54-2
Cat. No.: B1401249

Get Quote

Executive Summary

The chroman-3-amine (3-amino-3,4-dihydro-2H-1-benzopyran) scaffold is a privileged structure
in medicinal chemistry, serving as a critical pharmacophore in G-protein coupled receptor
(GPCR) ligands, ion channel modulators, and monoamine transporter inhibitors. However, its
utility is strictly governed by stereochemistry; the (R)- and (S)-enantiomers often exhibit distinct
pharmacological profiles, necessitating high enantiomeric excess (ee >98%) for lead
optimization.

This guide provides a technical roadmap for sourcing enantiomerically pure chroman-3-amines.
It moves beyond simple vendor lists to establish a Sourcing & Validation Ecosystem, comparing
direct acquisition of pure enantiomers against the cost-benefit of in-house resolution of racemic
bulk material.

The Chroman-3-amine Scaffold in Drug Discovery

The chroman-3-amine core offers a rigidified phenethylamine backbone. Unlike flexible linear
amines, the chroman ring constrains the nitrogen atom's vector, reducing entropic penalties
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upon binding.

Key Pharmacological Relevance

o 5-HT Receptors: Substituted chroman-3-amines are potent ligands for 5-HT
and 5-HT
receptors.

» Sigma Receptors: High affinity for
receptors, implicated in neuroprotection.

o Peptidomimetics: Constrained amino acid analogues.

Commercial Sourcing Landscape

The market for chroman-3-amines is bifurcated into Catalog Suppliers (stock items) and
Custom Synthesis/CROs (on-demand).

Identity & CAS Registry

To avoid sourcing errors, precise CAS numbers must be used. Many vendors list the generic
"Chroman-3-amine HCI" without specifying stereochemistry.

Compound Stereochemistry CAS Number Typical Purity
(R)-Chroman-3-amine )

Hel (3R)-Enantiomer 211506-59-1 =97% ee
(S)-Chroman-3-amine ]

Hel (3S)-Enantiomer 211506-60-4 >97% ee
Chroman-3-amine HCI  Racemic () 18518-71-3 Racemic

Validated Supplier Tiers
Tier 1: Primary Catalog Sources (High Reliability)
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These suppliers typically hold stock of the specific enantiomers or have validated routes to
rapid synthesis.

o Enamine: A global leader in building blocks. Their "REAL" (Readily AccessibLe) database
often contains substituted chroman-3-amines not found elsewhere.

o Capability: High-throughput synthesis, validated chiral separation.
e BLD Pharm: Strong inventory of specific (R)- and (S)-enantiomers (CAS 211506-59-1).
o Capability: Gram-to-kilogram scale scale-up.

o Combi-Blocks: Excellent source for halogenated or substituted chroman-3-amine analogs
(e.g., 6-fluoro-chroman-3-amine).

Tier 2: Aggregators & Global Distributors

Useful for procurement consolidation but often carry a markup or longer lead time.
o Fisher Scientific / eMolecules: Lists both enantiomers (e.g., Catalog No. 211506-60-4).[1]

o Sigma-Aldrich (Merck): Primarily lists the racemate (CAS 18518-71-3) but offers custom
sourcing for enantiomers.

Tier 3: Bulk Racemic Suppliers (For In-House Resolution)

o Chem-Impex / Fluorochem: Reliable sources for bulk racemic material (100g+) if cost
reduction via in-house resolution is preferred.

Technical Validation: Quality Assurance Protocol

Trusting a Certificate of Analysis (CoA) without verification is a critical risk in chiral chemistry.
Every batch of "enantiomerically pure” material must be validated upon receipt.

Analytical Workflow

The standard achiral HPLC is insufficient. A Chiral HPLC or SFC method is mandatory.

Standard Operating Procedure (SOP): Chiral Purity Determination
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e Instrument: HPLC with UV detection (210 nm and 254 nm).

e Column: Daicel Chiralpak® IA or OD-H (Amylose/Cellulose tris(3,5-
dimethylphenylcarbamate)).

e Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).
o Note: Diethylamine (DEA) is crucial to suppress peak tailing of the primary amine.
e Flow Rate: 1.0 mL/min.
e Temperature: 25°C.
o Acceptance Criteria:
o Chemical Purity (AUC): >98%

o Enantiomeric Excess (ee): >97.5%[2][3][4]

Sourcing Decision Logic

The following diagram illustrates the decision process for sourcing these scaffolds, balancing
cost, time, and purity requirements.
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Figure 1: Strategic decision tree for sourcing chiral building blocks, emphasizing the mandatory
internal QC step.

In-House Resolution Protocol (The "Make" Option)

If commercial enantiomers are out of stock or prohibitively expensive (> $500/g), the resolution
of racemic chroman-3-amine (CAS 18518-71-3) is a robust, cost-effective alternative.

The Tartaric Acid Method

Classical resolution using L-(+)-Tartaric acid or D-(-)-Tartaric acid is the industry standard for
chiral primary amines.

Protocol:

e Salt Formation: Dissolve racemic chroman-3-amine (1.0 eq) in hot Ethanol (EtOH). Add L-
(+)-Tartaric acid (1.0 eq) dissolved in hot EtOH.

o Crystallization: Allow the solution to cool slowly to room temperature, then refrigerate. The
diastereomeric salt of one enantiomer (typically the (R)-amine with (+)-tartaric acid, though
this must be empirically verified) will crystallize.

« Filtration: Filter the crystals. The mother liquor contains the enriched opposite enantiomer.

o Recrystallization: Recrystallize the solid from EtOH/Water (9:1) until constant melting point
and rotation are achieved.

e Freebasing: Suspend the purified salt in water, basify with 2M NaOH to pH > 12, and extract
with Dichloromethane (DCM). Dry and concentrate to yield the pure enantiomer.
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Figure 2: Workflow for the classical resolution of racemic chroman-3-amine using tartaric acid.

References

« National Institutes of Health (NIH).3-Amino-chromanes and Tetrahydroquinolines as
Selective 5-HT2B, 5-HT7, or 01 Receptor Ligands. PubMed Central. [Link]

o Phenomenex.Chiral HPLC Separations Guide. Phenomenex. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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